Cas no 2248872-86-6 (2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde)

• Product Name: 2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde
• CAS No: 2248872-86-6
• MF: C₁₇H₁₈F₂N₄O
• MW: 332.347830295563
• CID: 5412808
• PubChem ID: 136561930
• Update Time: 2025-08-04

2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,4-Difluorophenyl)-7-methyl-1,4-diazepan-1-yl]pyrimidine-5-carbaldehyde
• Z2936914439
• AKOS034084698
• EN300-26596413
• 2248872-86-6
• 2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde

• Inchi： 1S/C17H18F2N4O/c1-12-4-5-22(16-3-2-14(18)8-15(16)19)6-7-23(12)17-20-9-13(11-24)10-21-17/h2-3,8-12H,4-7H2,1H3
• InChI Key： BUESYZUOSXEIQM-UHFFFAOYSA-N
• SMILES： C1(N2C(C)CCN(C3=CC=C(F)C=C3F)CC2)=NC=C(C=O)C=N1

Computed Properties

• Exact Mass: 332.14486753g/mol
• Monoisotopic Mass: 332.14486753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.3±60.0 °C(Predicted)
• pka: 5.44±0.40(Predicted)

Additional information on 2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde

2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde

2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde is a complex organic compound with the CAS number 2248872-86-6. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential as therapeutic agents. The molecule incorporates a hexahydro-1,4-diazepine ring system, which is a seven-membered ring containing two nitrogen atoms and six hydrogen atoms in a partially saturated configuration. The presence of a difluorophenyl group at the 4-position of the diazepine ring introduces additional electronic and steric effects, potentially influencing the compound's pharmacokinetic properties and biological activity.

The pyrimidine carboxaldehyde moiety at the 5-position of the molecule is another key structural feature. Pyrimidines are heterocyclic aromatic compounds that form the backbone of several important biomolecules, including nucleic acids. The aldehyde group attached to this pyrimidine ring may play a role in intermolecular interactions, such as hydrogen bonding or electrophilic reactions, which could be critical for the compound's bioactivity. Recent studies have highlighted the importance of aldehyde groups in modulating the pharmacodynamic properties of small molecules, particularly in targeting specific enzymes or receptors.

From a synthetic perspective, this compound likely requires a multi-step synthesis strategy. The construction of the hexahydro-1,4-diazepine ring may involve cycloaddition reactions or stepwise assembly using appropriate intermediates. The introduction of the difluorophenyl group could be achieved through nucleophilic aromatic substitution or coupling reactions, depending on the directing effects of substituents on the aromatic ring. The pyrimidine carboxaldehyde moiety might be synthesized via condensation reactions or oxidation processes, followed by coupling with the diazepine derivative.

Recent research has focused on understanding the biological activity of this compound and its analogs. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer progression. For instance, it has been shown to inhibit cyclooxygenase-2 (COX-2) and proteasome activity, which are key targets in anti-inflammatory and anticancer therapies. Additionally, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and bioavailability profiles, making it a promising candidate for further preclinical development.

The difluorophenyl group in this compound contributes significantly to its lipophilicity and molecular stability. Fluorine atoms are known to enhance drug-like properties by increasing molecular rigidity and improving metabolic stability. This feature is particularly advantageous in drug design, as it can help overcome challenges related to poor solubility and rapid clearance from biological systems.

Moreover, computational modeling studies have provided insights into the molecular interactions of this compound with its target proteins. Docking simulations have revealed that the pyrimidine carboxaldehyde moiety interacts favorably with key residues in the active site of COX-2, suggesting a potential mechanism for its enzymatic inhibition. These findings underscore the importance of rational drug design strategies in optimizing bioactivity and selectivity.

In terms of therapeutic applications, this compound holds potential as an anti-inflammatory agent for conditions such as arthritis and chronic pain. Its ability to inhibit proteasome activity also raises interesting possibilities for treating neurodegenerative diseases like Alzheimer's disease, where proteasomal dysfunction plays a significant role. However, further studies are required to fully elucidate its mechanism of action and safety profile.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of this compound is essential for ensuring sustainable drug development practices. Recent advancements in green chemistry have emphasized the importance of designing compounds with minimal environmental impact, which could influence future modifications to this molecule.

In conclusion, 2-[4-(2,4-Difluorophenyl)hexahydro-7-methyl-1H-1,4-diazepin-1-yl]-5-pyrimidinecarboxaldehyde represents an intriguing candidate for therapeutic intervention due to its unique structural features and promising biological activity. Ongoing research continues to explore its potential applications in medicine while addressing challenges related to scalability and regulatory compliance.